Methyl 3-bromo-4-propoxybenzoate

• IUPAC Name: methyl 3-bromo-4-propoxybenzoate
• InChI: InChI=1S/C11H13BrO3/c1-3-6-15-10-5-4-8(7-9(10)12)11(13)14-2/h4-5,7H,3,6H2,1-2H3
• InChI Key: YYRHDQVNPWMLTA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(=O)OC)Br
• Molecular Formula: C11H13BrO3
• DSSTOX Substance ID: DTXSID30626752
• Molecular Weight: 273.12 g/mol
• CAS RN: 216965-51-4

Description

“Methyl 3-bromo-4-propoxybenzoate” is a chemical compound with the molecular formula C11H13BrO3. It has a molecular weight of 273.13.

Molecular Structure Analysis

The InChI code for “Methyl 3-bromo-4-propoxybenzoate” is 1S/C11H13BrO3/c1-3-6-15-10-5-4-8 (7-9 (10)12)11 (13)14-2/h4-5,7H,3,6H2,1-2H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“Methyl 3-bromo-4-propoxybenzoate” is a solid or liquid at room temperature. It should be stored in a sealed container in a dry environment.

Scientific Research Applications

• Synthesis Applications : A study by Han Lijun (2010) demonstrated the synthesis of a compound closely related to Methyl 3-bromo-4-propoxybenzoate. This compound, Methyl 3-bromo-2-(2',3'-dibromo-4',5'-dimethoxybenzoyl)-4,5-dimethoxybenzoate, was synthesized using bromination, reduction, oxidation, and Friedel-Crafts reaction, showing its potential in the field of synthetic organic chemistry (Han Lijun, 2010).

• Thermodynamic Properties : A study by Zherikova et al. (2016) investigated the thermodynamics of sublimation, fusion, vaporization, and solubility in halogenbenzoic acids, which are closely related to Methyl 3-bromo-4-propoxybenzoate. Their research offers insights into the physical properties of these types of compounds, which is valuable for their application in various scientific fields (Zherikova et al., 2016).

• Pharmaceutical Research : Research by Zhao et al. (2004) on bromophenol derivatives from the red alga Rhodomela confervoides included compounds structurally similar to Methyl 3-bromo-4-propoxybenzoate. These derivatives were studied for their biological activities, indicating the relevance of such compounds in pharmacological research (Zhao et al., 2004).

• Photodynamic Therapy : A study by Pişkin et al. (2020) discussed the synthesis and characterization of zinc phthalocyanine derivatives, which have potential applications in photodynamic therapy for cancer treatment. These derivatives are structurally related to Methyl 3-bromo-4-propoxybenzoate, highlighting its potential application in the development of cancer treatment methods (Pişkin et al., 2020).

• Antibacterial Properties : Another study conducted by Mashelkar and Audi (2005) synthesized novel 4-substituted coumarins, which showed antibacterial properties. This study points to the potential application of Methyl 3-bromo-4-propoxybenzoate derivatives in the development of new antibacterial agents (Mashelkar and Audi, 2005).

Safety and Hazards

“Methyl 3-bromo-4-propoxybenzoate” is classified under the GHS07 hazard class. It carries the signal word “Warning” and has hazard statements H302-H315-H319-H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes.